Cas no 829-20-9 (2',4'-Dimethoxyacetophenone)

2',4'-Dimethoxyacetophenone structure

Product Name:2',4'-Dimethoxyacetophenone

CAS No:829-20-9

Molecular Formula:C₁₀H₁₂O₃

Molecular Weight:180.200483322144

MDL:MFCD00008727

CID:40027

PubChem ID:70016

2',4'-Dimethoxyacetophenone Properties

Names and Identifiers

- 1-(2,4-Dimethoxyphenyl)ethanone
- 2',4'-Dimethoxyacetophenone
- 2 ,4 -Dimethoxyacetophenone
- 2,4′-Dimethoxyacetophenone
- 1-(2,4-Dimethoxyphenyl)ethan-1-one
- 2,4-Dimethoxyacetophenone
- Ethanone, 1-(2,4-dimethoxyphenyl)-
- PEONOL METHYL ETHER
- VQTDPCRSXHFMOL-UHFFFAOYSA-N
- Q63395470
- 1-acetyl-2,4-dimethoxybenzene
- Acetophenone, 2',4'-dimethoxy-
- NSC46645
- PubChem10582
- 2`,4`-Dimethoxyacetophenone
- Resacetophenone dimethyl ether
- 2',4'-dimethoxy-acetophenone
- VQTDPCRSXHFMOL-UHFFFAOYSA-
- KS
- 1-(2,4-Dimethoxyphenyl)ethanone (ACI)
- Acetophenone, 2,4-dimethoxy- (3CI)
- Acetophenone, 2′,4′-dimethoxy- (6CI, 7CI, 8CI)
- 2′,4′-Dimethoxyacetophenone
- 4-Acetyl-1,3-dimethoxybenzene
- NSC 46645
- EN300-16135
- CS-W021196
- DTXSID70232073
- 829-20-9
- SY015389
- 2',4'-Dihydroxyacetophenone, dimethyl ether
- NS00010809
- D2030
- STR06915
- 5ASM4Y5MBX
- BP-12734
- SR-05000002414-1
- SCHEMBL246262
- F0001-2122
- 1-(2,4-Dimethoxy-phenyl)-ethanone
- CHEMBL3039420
- CCG-214744
- W-104155
- FT-0633006
- InChI=1/C10H12O3/c1-7(11)9-5-4-8(12-2)6-10(9)13-3/h4-6H,1-3H3
- EINECS 212-587-2
- Z54850161
- PS-3811
- AI3-10505
- NSC-46645
- 1-(2,4-dimethoxyphenyl)ethanone
- UNII-5ASM4Y5MBX
- CHEBI:167428
- AC-2999
- AC1203
- MFCD00008727
- 2',4'-Dimethoxyacetophenone, 97%
- AM10628
- SDCCGMLS-0066943.P001
- 4-ACETYL-1,3-DIMETHOXYBENZENE
- AKOS000119028
- SR-05000002414
- 2',4'-Dimethoxyacetophenone; 1-(2,4-Dimethoxyphenyl)ethan-1-one
- DB-019962
- 2 inverted exclamation mark ,4 inverted exclamation mark -Dimethoxyacetophenone
- STL301369
- BBL027722
- +Expand
- MDL： MFCD00008727
- InChIKey： VQTDPCRSXHFMOL-UHFFFAOYSA-N
- Inchi： 1S/C10H12O3/c1-7(11)9-5-4-8(12-2)6-10(9)13-3/h4-6H,1-3H3
- SMILES： O=C(C)C1C(OC)=CC(OC)=CC=1

Computed Properties

Exact Mass: 180.07900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 180.079
Heavy Atom Count: 13
Complexity: 179
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 35.5

Experimental Properties

LogP: 1.90640
PSA: 35.53000
Refractive Index: 1.5430 (estimate)
Boiling Point: 297°C(lit.)
Melting Point: 39.0 to 42.0 deg-C
Flash Point: Fahrenheit: >235.4 ° f
Celsius: >113 ° c
FEMA: 3475
Color/Form: Yellow crystals.
Solubility: Not determined
Sensitiveness: Light Sensitive
Density: 1.1272 (rough estimate)

2',4'-Dimethoxyacetophenone Security Information

WGK Germany：3
Safety Instruction： S24/25
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Keep in dark place,Sealed in dry,2-8°C
Signal Word：Warning
HazardClass：IRRITANT

2',4'-Dimethoxyacetophenone Customs Data

HS CODE：2914509090
Customs Data：

China Customs Code:
2914509090

Overview:

2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2',4'-Dimethoxyacetophenone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0054QH-5g	1-(2,4-Dimethoxyphenyl)ethanone	829-20-9	97%	5g	$13.00	2024-04-21
A2B Chem LLC	AC38617-250mg	2',4'-Dimethoxyacetophenone	829-20-9	98%	250mg	$9.00	2024-04-19
Aaron	AR0054YT-5g	1-(2,4-Dimethoxyphenyl)ethanone	829-20-9	97%	5g	$10.00
abcr	AB116018-25g	2',4'-Dimethoxyacetophenone, 98%; .	829-20-9	98%	25g	€88.50
Ambeed	A344748-5g	1-(2,4-Dimethoxyphenyl)ethanone	829-20-9	97%	5g	$16.0	2024-07-24
Apollo Scientific	OR1525-1g	2',4'-Dimethoxyacetophenone	829-20-9	98%	1g	£10.00	2023-09-02
Chemenu	CM255204-100g	1-(2,4-Dimethoxyphenyl)ethanone	829-20-9	95+%	100g	$112	2022-06-10
Crysdot LLC	CD12027455-100g	1-(2,4-Dimethoxyphenyl)ethanone	829-20-9	97%	100g	$96
Enamine	EN300-16135-0.05g	1-(2,4-dimethoxyphenyl)ethan-1-one	829-20-9	100%	0.05g	$19.0	2023-04-20
eNovation Chemicals LLC	D957047-500g	1-(2,4-Dimethoxyphenyl)ethanone	829-20-9	97%	500g	$415	2022-10-11

2',4'-Dimethoxyacetophenone Synthesis

Synthetic Circuit 1

688016-65-1

829-20-9

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Montmorillonite ((Al1.33-1.67Mg0.33-0.67)(Ca0-1Na0-1)0.33Si4(OH)2O10.xH2O) ; rt; 12 h, rt

Reference

A facile deprotection of N,N-dimethylhydrazones using montmorillonite KSF as catalyst

Hosseinzadeh, Rahmam; et al, Chemistry: An Indian Journal, 2003, 1(1), 53-56

Synthetic Circuit 2

151-10-0

108-24-7

829-20-9

Reaction Conditions

1.1 Catalysts: 4′-(4-Hydroxyphenyl)-2,2′:6′,2′′-terpyridine (reaction products with poly{[(hydroxyphenyl)methylene]-methylphosphoro…) , Scandium triflate , Phosphorodichloridothioic hydrazide, 2-[(4-hydroxyphenyl)methylene]-1-methyl-, h… (terpyridinylphenyl-terminated) Solvents: Acetonitrile ; 15 min, rt
1.2 30 min, heated

Reference

Efficient and recyclable rare earth-based catalysts for Friedel-Crafts acylations under microwave heating: dendrimers show the way

Perrier, Arnaud; et al, Green Chemistry, 2013, 15(8), 2075-2080

Synthetic Circuit 3

151-10-0

108-24-7

829-20-9

Reaction Conditions

1.1 4 h, 393 K

Reference

Synthesis of industrially important aromatic and heterocyclic ketones using hierarchical ZSM-5 and Beta zeolites

Kore, Rajkumar; et al, Applied Catalysis, 2015, 493, 129-141

Synthetic Circuit 4

151-10-0

75-36-5

829-20-9

Reaction Conditions

1.1 Catalysts: Benzenesulfonic acid, 4-methyl-, indium(3+) salt (3:1) Solvents: Nitromethane ; 2 h, reflux

Reference

Catalysis of the acylation of aromatic derivatives by metallic tosylates

Morizur, Vincent; et al, Tetrahedron, 2015, 71(38), 6813-6817

Synthetic Circuit 5

151-10-0

75-36-5

829-20-9

Reaction Conditions

1.1 Catalysts: Benzenemethanaminium, N,N,N-triethyl-, μ-chlorodecachlorodiantimonate(1-) Solvents: Nitromethane ; 20 min, reflux

Reference

Friedel-Crafts acylation reactions using catalytic SbCl5-TEBA complex as an efficient catalyst

Huang, An Ping; et al, Chinese Chemical Letters, 2004, 15(12), 1415-1418

Synthetic Circuit 6

86774-70-1

16872-11-0

829-20-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 10 min, pH 10, reflux

Reference

Reactions of nitrilium salts with indole and pyrrole and their derivatives in the synthesis of imines, ketones and secondary amines

Giles, Robert G.; et al, Tetrahedron, 2015, 71(39), 7367-7385

Synthetic Circuit 7

89-84-9

77-78-1

829-20-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 12 h, 65 °C

Reference

Synthesis of 2',4'-dimethoxychalcone derivatives and evaluation of their antitumor activities against non-small cell lung cancer

Choi, Myeong A.; et al, Yakhak Hoechi, 2016, 60(3), 135-140

Synthetic Circuit 8

89-84-9

77-78-1

829-20-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone

Reference

Synthesis of acyclic and cyclic phosphonates based on substituted 2-hydroxybenzylic alcohols

Terekhova, N. V.; et al, Russian Chemical Bulletin, 2020, 69(11), 2147-2152

Synthetic Circuit 9

829-19-6

829-20-9

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Eosin Solvents: Acetonitrile , Decane ; 24 h, 25 °C

Reference

Visible light mediated chemo-selective oxidation of benzylic alcohols

Devari, Shekaraiah; et al, Tetrahedron Letters, 2016, 57(30), 3294-3297

Synthetic Circuit 10

829-19-6

829-20-9

Reaction Conditions

1.1 Reagents: Acetone , Sodium tert-butoxide Catalysts: Stereoisomer of [1,8-bis[bis(1-methylethyl)phosphino-κP]-9,10[1′,2′]-benzenoanth… Solvents: Acetone ; 56 °C; 6 h, 56 °C

Reference

Cyclometalated phosphine-based Ir(III) pincer complex as a catalyst for Oppenauer-type oxidation of alcohols

Levy, Roy; et al, Catalysis Communications, 2009, 11(4), 298-301

Synthetic Circuit 11

829-19-6

829-20-9

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Palladium (solid-supported) Solvents: Toluene ; 5 h, 110 °C

Reference

Solid-supported Pd(0): an efficient heterogeneous catalyst for aerobic oxidation of benzyl alcohols into aldehydes and ketones

Bandna; et al, Tetrahedron Letters, 2011, 52(38), 4954-4956

Synthetic Circuit 12

151-10-0

75-05-8

829-20-9

Reaction Conditions

1.1 Reagents: Water Catalysts: Trifluoromethanesulfonic acid Solvents: Water

Reference

The chemistry of nitrilium salts. Part 1. Acylation of phenols and phenol ethers with nitriles and trifluoromethanesulfonic acid

Booth, Brian L.; et al, Journal of the Chemical Society, 1980, (12), 2894-900

Synthetic Circuit 13

89-84-9

74-88-4

829-20-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; rt; 44 h, reflux

Reference

Peptoid Helix Displaying Flavone and Porphyrin: Synthesis and Intramolecular Energy Transfer

Yang, Woojin; et al, Journal of Organic Chemistry, 2020, 85(3), 1392-1400

Synthetic Circuit 14

89-84-9

74-88-4

829-20-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 16 h, rt

Reference

Kolbe-Schmitt type reaction under ambient conditions mediated by an organic base

Sadamitsu, Yuta; et al, Chemical Communications (Cambridge, 2019, 55(66), 9837-9840

Synthetic Circuit 15

18986-10-2

77-78-1

829-20-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile

Reference

Facile transformation of N,N-dimethylhydrazones and tosylhydrazones to ketones with dimethyl sulfate and potassium carbonate

Kamal, Ahmed; et al, Synthetic Communications, 1998, 28(21), 3927-3931

Synthetic Circuit 16

216001-43-3

77-78-1

829-20-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile

Reference

Facile transformation of N,N-dimethylhydrazones and tosylhydrazones to ketones with dimethyl sulfate and potassium carbonate

Kamal, Ahmed; et al, Synthetic Communications, 1998, 28(21), 3927-3931

Synthetic Circuit 17

917-54-4

91-52-1

829-20-9

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 0.5 - 2 h, -78 °C
1.2 Reagents: Water , Hydrogen ion

Reference

A new route for the synthesis of flavanones from 2-methoxybenzoic acids

Lee, Jae In; et al, Bulletin of the Korean Chemical Society, 2005, 26(12), 2044-2046

Synthetic Circuit 18

917-54-4

91-52-1

829-20-9

Reaction Conditions

1.1 Solvents: Diethyl ether , Tetrahydrofuran ; 1 h, -78 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

A novel synthesis of flavones from 2-methoxybenzoic acids

Lee, Jae In; et al, Bulletin of the Korean Chemical Society, 2005, 26(9), 1461-1463

Synthetic Circuit 19

23997-80-0

829-20-9

Reaction Conditions

1.1 Reagents: N,N-Dibromobenzenesulfonamide Solvents: Carbon tetrachloride ; 30 min, rt

Reference

N,N-dibromobenzenesulfonamide as a reagent for oxidative cleavage of oximes to their parent carbonyl compounds under non-aqueous and aprotic conditions

Tajbakhsh, Mahmood; et al, Journal of Chemical Research, 2004, (2), 141-142

Synthetic Circuit 20

23997-80-0

829-20-9

Reaction Conditions

1.1 Reagents: N,N-Dibromobenzenesulfonamide Solvents: Carbon tetrachloride ; 30 min, 20 - 25 °C

Reference

Deoximation with N-Bromosulfonamides

Tajbaksh, M.; et al, Russian Journal of Organic Chemistry (Translation of Zhurnal Organicheskoi Khimii), 2003, 39(7), 1053-1054

Synthetic Circuit 21

150-78-7

75-36-5

829-20-9

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ; 4 h, rt

Reference

Synthesis of 2,5-dimethoxyethylbenzene

Chen, Guan-fan; et al, Hecheng Huaxue, 2003, 11(5), 443-444

Synthetic Circuit 22

38447-66-4

151-10-0

829-20-9

Reaction Conditions

1.1 Catalysts: 9,10-Dimethylanthracene Solvents: Acetonitrile ; 15 - 20 h

Reference

p-Selective (sp2)-C-H functionalization for an acylation/alkylation reaction using organic photoredox catalysis

Pandey, Ganesh; et al, Chemical Communications (Cambridge, 2017, 53(91), 12337-12340

Synthetic Circuit 23

1124-53-4

151-10-0

829-20-9

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic anhydride , 2-Fluoropyridine Solvents: Dichloromethane ; -78 °C; 10 min, 0 °C
1.2 0 °C; 0 °C → 40 °C; 1 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt → reflux; 2 h, reflux; reflux → rt

Reference

Metal-Free Intermolecular Coupling of Arenes with Secondary Amides: Chemoselective Synthesis of Aromatic Ketimines and Ketones, and N-Deacylation of Secondary Amides

Huang, Pei-Qiang; et al, Journal of Organic Chemistry, 2016, 81(19), 9020-9027

Synthetic Circuit 24

21963-22-4

14874-70-5

151-10-0

829-20-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; 48 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt

Reference

Reactions of nitrilium salts with indole and pyrrole and their derivatives in the synthesis of imines, ketones and secondary amines

Giles, Robert G.; et al, Tetrahedron, 2015, 71(39), 7367-7385

Synthetic Circuit 25

552-41-0

334-88-3

829-20-9

Reaction Conditions

1.1 Solvents: Diethyl ether , Methanol

Reference

Action of diazomethane on hydroxy compounds and of diazomethane derivatives on phenanthraquinone

Schonberg, Alexander; et al, Journal of the Chemical Society, 1946, 746, 746-8

Synthetic Circuit 26

37181-39-8

21963-22-4

151-10-0

829-20-9

Reaction Conditions

Reference

The synthesis and some reactions of N-methylnitrilium trifluoromethanesulfonate salts

Booth, Brian L.; et al, Journal of the Chemical Society, 1980, (23), 1151-3

Synthetic Circuit 27

37181-39-8

21963-22-4

151-10-0

829-20-9

Reaction Conditions

1.1 -
2.1 Catalysts: Sodium bicarbonate

Reference

The chemistry of nitrilium salts. Part 3. The importance of triazinium salts in Houben-Hoesch reactions catalyzed by trifluoromethanesulfonic acid

Amer, Muhannad I.; et al, Journal of the Chemical Society, 1983, (5), 1075-81

Synthetic Circuit 28

91-52-1

88-12-0

829-20-9

Reaction Conditions

1.1 Reagents: Quinone Catalysts: Palladium trifluoroacetate , 6-Methyl-2,2′-bipyridine Solvents: Dimethylformamide ; 24 h, rt → 120 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt

Reference

Palladium(II)-Catalyzed Decarboxylative Heck Arylations of Acyclic Electron-Rich Olefins with Internal Selectivity

Fardost, Ashkan; et al, Advanced Synthesis & Catalysis, 2014, 356(4), 870-878

Synthetic Circuit 29

1026990-71-5

89-84-9

829-20-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ; 3 h, rt → 80 °C

Reference

A mechanistic analysis of trimethylanilinium salt degradation: implications for methylation and cross-coupling applications

Washington, Jack B.; et al, ChemRxiv, 2021, 1, 1-14

2',4'-Dimethoxyacetophenone Raw materials

2',4'-Dimethoxyacetophenone Preparation Products

2',4'-Dimethoxyacetophenone (829-20-9)

2',4'-Dimethoxyacetophenone Suppliers

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:829-20-9)

Order Number:SFD1492

Stock Status:

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:02

Price($):

Product official link

2',4'-Dimethoxyacetophenone Related Literature

1. CCLVIII.—A synthesis of pyrylium salts of anthocyanidin type. Part XII

David Doig Pratt,Alexander Robertson,Robert Robinson J. Chem. Soc. 1927 1975
2. 369. A new factor controlling certain chelations, with special reference to disubstitution in the resorcinol nucleus

Wilson Baker J. Chem. Soc. 1934 1684
3. The chemistry of nitrilium salts. Part 3. The importance of triazinium salts in Houben–Hoesch reactions catalyzed by trifluoromethanesulphonic acid

Muhannad I. Amer,Brian L. Booth,Ghazi F. M. Noori,M. Fernanda J. R. P. Proen?a J. Chem. Soc. Perkin Trans. 1 1983 1075
4. 284. Studies in the pyrone series. Part I. Alkyl benzo-γ-pyrones and α-naphtha-γ-pyrones

I. M. Heilbron,D. H. Hey,A. Lowe J. Chem. Soc. 1934 1311
5. 80. Experiments on the synthesis of cyanomaclurin and its derivatives. Part I. 3 : 5 : 7 : 2′ : 4′-Pentamethoxyflavan

Abnashi L. Bhalla,Jnanendra N. Ray J. Chem. Soc. 1933 288
6. CLXVI.—Some derivatives of catechol, pyrogallol, benzophenone, and of substances allied to the natural colouring matters

William Henry Perkin,Carl Weizmann J. Chem. Soc. Trans. 1906 89 1649
7. Lack of correlation between catalytic efficiency and basicity of amines during the reaction of aryl methyl ketones with DMF-DMA: an unprecedented supramolecular domino catalysis

Anirban Sarkar,Sudipta Raha Roy,Dinesh Kumar,Chetna Madaan,Santosh Rudrawar,Asit K. Chakraborti Org. Biomol. Chem. 2012 10 281
8. A visible-light-excited Eu3+ complex-based luminescent probe for highly sensitive time-gated luminescence imaging detection of intracellular peroxynitrite

Jing Wu,Yuzhu Yang,Lin Zhang,Huan Wang,Mei Yang,Jingli Yuan J. Mater. Chem. B 2017 5 2322
9. Solvent-free iodination of organic molecules using the I2/urea–H2O2 reagent system

Jasminka Pavlinac,Marko Zupan,Stojan Stavber Org. Biomol. Chem. 2007 5 699
10. Green organocatalytic α-hydroxylation of ketones

Errika Voutyritsa,Alexis Theodorou,Christoforos G. Kokotos Org. Biomol. Chem. 2016 14 5708

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Quantity:200KG

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(CAS:829-20-9)2',4'-Dimethoxyacetophenone

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Quantity:500g

Price($):249.0

Cas no 829-20-9 (2',4'-Dimethoxyacetophenone)

2',4'-Dimethoxyacetophenone Properties

Names and Identifiers

Computed Properties

Experimental Properties

2',4'-Dimethoxyacetophenone Security Information

2',4'-Dimethoxyacetophenone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2',4'-Dimethoxyacetophenone Price

2',4'-Dimethoxyacetophenone Synthesis

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2',4'-Dimethoxyacetophenone Raw materials

2',4'-Dimethoxyacetophenone Preparation Products

2',4'-Dimethoxyacetophenone Suppliers

2',4'-Dimethoxyacetophenone Related Literature

Related Categories

829-20-9 (2',4'-Dimethoxyacetophenone) Related Products